Cas no 465534-76-3 ((8-Methyl-8-aza-bicyclo[3.2.1]oct-3-yl)-phenethyl-amine dihydrochloride)

• Product Name: (8-Methyl-8-aza-bicyclo[3.2.1]oct-3-yl)-phenethyl-amine dihydrochloride
• CAS No: 465534-76-3
• MF: C₁₆H₂₆Cl₂N₂
• MW: 317.297042369843
• MDL: MFCD06801363
• CID: 1069925
• PubChem ID: 2837527
• Update Time: 2025-11-02

(8-Methyl-8-aza-bicyclo[3.2.1]oct-3-yl)-phenethyl-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (8-Methyl-8-aza-bicyclo[3.2.1]oct-3-yl)-phenethyl-amine dihydrochloride
• 8-methyl-N-phenethyl-8-azabicyclo[3.2.1]octan-3-amine Dihydrochloride
• AC1MDIOV
• AG-A-06442
• Ambcb5254002
• CTK6I1802
• MolPort-002-140-069
• DTXSID80385509
• 8-methyl-N-(2-phenylethyl)-8-azabicyclo[3.2.1]octan-3-amine;dihydrochloride
• BS-37978
• MFCD06801363
• 8-methyl-N-(2-phenylethyl)-8-azabicyclo[3.2.1]octan-3-amine dihydrochloride
• 465534-76-3
• AKOS015845408

• MDL： MFCD06801363
• Inchi： 1S/C16H24N2.2ClH/c1-18-15-7-8-16(18)12-14(11-15)17-10-9-13-5-3-2-4-6-13;;/h2-6,14-17H,7-12H2,1H3;2*1H
• InChI Key： FXQYJJJXXJGVEP-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C)C2CCC1CC(C2)NCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 316.1473042g/mol
• Monoisotopic Mass: 316.1473042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

(8-Methyl-8-aza-bicyclo[3.2.1]oct-3-yl)-phenethyl-amine dihydrochloride Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on (8-Methyl-8-aza-bicyclo[3.2.1]oct-3-yl)-phenethyl-amine dihydrochloride

Exploring the Potential of (8-Methyl-8-aza-bicyclo[3.2.1]oct-3-yl)-phenethyl-amine dihydrochloride (CAS No. 465534-76-3) in Modern Research

The compound (8-Methyl-8-aza-bicyclo[3.2.1]oct-3-yl)-phenethyl-amine dihydrochloride (CAS No. 465534-76-3) has garnered significant attention in the field of chemical research due to its unique structural properties and potential applications. This bicyclic amine derivative, characterized by its 8-aza-bicyclo[3.2.1]octane core, offers a fascinating subject for study in medicinal chemistry and pharmacology. Researchers are particularly interested in its phenethyl-amine moiety, which is known to interact with various biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of (8-Methyl-8-aza-bicyclo[3.2.1]oct-3-yl)-phenethyl-amine dihydrochloride is its potential role in addressing contemporary challenges in neuroscience. With the growing interest in neurotransmitter modulation and central nervous system (CNS) disorders, this compound's structural features align well with current research trends. Its dihydrochloride salt form enhances solubility, a critical factor for bioavailability in pharmacological studies. Scientists are exploring its interactions with dopamine receptors and serotonin transporters, areas of high relevance in modern psychopharmacology.

The synthesis and characterization of 465534-76-3 have opened new avenues in structure-activity relationship (SAR) studies. Recent publications highlight its potential as a scaffold for developing novel compounds with improved selectivity and efficacy. The 8-methyl substitution on the azabicyclic ring system introduces interesting steric effects that influence molecular recognition processes. These properties make it particularly valuable for researchers working on GPCR-targeted therapeutics, a hot topic in current drug discovery programs.

From a technical perspective, (8-Methyl-8-aza-bicyclo[3.2.1]oct-3-yl)-phenethyl-amine dihydrochloride demonstrates remarkable stability under standard laboratory conditions, making it suitable for various experimental protocols. Its crystalline dihydrochloride form facilitates precise weighing and handling, important considerations for reproducible research. Analytical chemists have developed reliable HPLC methods for its quantification, addressing a common need in quality control for research chemicals.

The commercial availability of CAS 465534-76-3 has enabled broader investigation into its potential applications. While not approved for therapeutic use, it serves as an important research chemical for academic and industrial laboratories. Current studies focus on its pharmacokinetic properties and metabolic pathways, responding to the increasing demand for comprehensive ADME (Absorption, Distribution, Metabolism, and Excretion) data in early-stage drug development.

Safety considerations for handling (8-Methyl-8-aza-bicyclo[3.2.1]oct-3-yl)-phenethyl-amine dihydrochloride follow standard laboratory protocols for research compounds. Researchers emphasize proper personal protective equipment (PPE) and ventilation controls, reflecting the growing emphasis on laboratory safety in scientific publications. These precautions align with current best practices in chemical research and satisfy institutional review requirements.

Looking forward, the scientific community anticipates more studies exploring the full potential of 465534-76-3. Its unique combination of azabicyclic structure and phenethylamine functionality positions it as a versatile building block in medicinal chemistry. As research continues, we may see applications emerging in areas like neurodegenerative disease research and mood disorder studies, addressing some of the most pressing health challenges of our time.

The patent landscape surrounding derivatives of (8-Methyl-8-aza-bicyclo[3.2.1]oct-3-yl)-phenethyl-amine suggests growing commercial interest in this chemical space. Several applications describe modified versions with potential therapeutic benefits, indicating active development in this area. This trend reflects the broader pharmaceutical industry's focus on CNS-targeted small molecules, a response to unmet medical needs in neurological and psychiatric conditions.

For researchers considering working with CAS 465534-76-3, current literature provides valuable guidance on synthetic approaches and analytical characterization. The compound's well-defined spectral properties (including NMR fingerprints and mass spectral data) facilitate identification and purity assessment. These resources support the reproducibility of research, a critical factor in modern scientific practice emphasized by funding agencies and peer-reviewed journals alike.

In conclusion, (8-Methyl-8-aza-bicyclo[3.2.1]oct-3-yl)-phenethyl-amine dihydrochloride represents an intriguing subject for contemporary chemical research. Its structural features and potential biological activities align with several cutting-edge research directions, from neuropharmacology to medicinal chemistry. As the scientific community continues to explore its properties and applications, this compound may contribute to important advances in our understanding of chemical-biological interactions and therapeutic development.